64-10-8

Phenylurea

In Stock

• CAS RN:
• 64-10-8

• Formula:
• C7H8N2O

• InChI:
• InChI=1S/C7H8N2O/c8-7(10)9-6-4-2-1-3-5-6/h1-5H,(H3,8,9,10)

• InChIKey:
• LUBJCRLGQSPQNN-UHFFFAOYSA-N

• 1, 2-Diacylglycerol-bile-PC-pool, also known as 1-phenylurea or amino-N-phenylamide, belongs to the class of organic compounds known as n-phenylureas. N-phenylureas are compounds containing a N-phenylurea moiety, which is structurally characterized by a phenyl group linked to one nitrogen atom of a urea group. 1, 2-Diacylglycerol-bile-PC-pool is slightly soluble (in water) and a very weakly acidic compound (based on its pKa).
  Phenyl urea pesticide, liquid, poisonous appears as a liquid dissolved or suspended in a liquid carrier. Contains any of several related compounds (Diuron, Fenuron, Linuron, Neburon, Siduron, Monuron) formally derived from urea. Carrier is water emulsifiable. Toxic by inhalation, skin absorption, or ingestion. Obtain the technical name of the specific pesticide and carrier from the shipping papers and contact CHEMTREC, 800-424-9300 for response inform...

Bromopicrin

In Stock

• CAS RN:
• 464-10-8

• Formula:
• CBr3NO2

• InChI:
• InChI=1S/CBr3NO2/c2-1(3,4)5(6)7

• InChIKey:
• QQZIUHOKWDFXEY-UHFFFAOYSA-N

• Prismatic crystals or oily colorless or clear dark amber liquid. (NTP, 1992)

6-Methoxy-2-methyl-2,3-dihydro-1h-inden-1-one

In Stock

• CAS RN:
• 5464-10-8

• Formula:
• C11H12O2

• InChI:
• InChI=1S/C11H12O2/c1-7-5-8-3-4-9(13-2)6-10(8)11(7)12/h3-4,6-7H,5H2,1-2H3

• InChIKey:
• VXKMGRRBRAIZKF-UHFFFAOYSA-N

• 6-Methoxy-2-methyl-2,3-dihydro-1h-inden-1-one is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.

2-((3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl)oxy)acetonitrile

In Stock

• CAS RN:
• 610764-10-8

• Formula:
• C17H10BrNO3

• InChI:
• InChI=1S/C17H10BrNO3/c18-12-3-1-11(2-4-12)15-10-22-16-9-13(21-8-7-19)5-6-14(16)17(15)20/h1-6,9-10H,8H2

• InChIKey:
• VYSDSXQLBQRZCK-UHFFFAOYSA-N

• 2-((3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl)oxy)acetonitrile is a useful research compound. Its molecular formula is C17H10BrNO3 and its molecular weight is 356.175. The purity is usually 95%.

2-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)ethane-1-sulfonyl fluoride

In Stock

• CAS RN:
• 877964-10-8

• Formula:
• C9H8FNO4S

• InChI:
• InChI=1S/C9H8FNO4S/c10-16(13,14)6-5-11-7-3-1-2-4-8(7)15-9(11)12/h1-4H,5-6H2

• InChIKey:
• HNFBNDGFOXBCDQ-UHFFFAOYSA-N

• 2-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)ethane-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C9H8FNO4S and its molecular weight is 245.22. The purity is usually 95%.

2'-Carboethoxy-3-phenylpropiophenone

In Stock

• CAS RN:
• 898764-10-8

• Formula:
• C18H18O3

• InChI:
• InChI=1S/C18H18O3/c1-2-21-18(20)16-11-7-6-10-15(16)17(19)13-12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3

• InChIKey:
• SQGFRLPFABIKLN-UHFFFAOYSA-N

• 2'-Carboethoxy-3-phenylpropiophenone is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetonitrile

In Stock

• CAS RN:
• 157764-10-8

• Formula:
• C8H4ClF3N2

• InChI:
• InChI=1S/C8H4ClF3N2/c9-6-3-5(8(10,11)12)4-14-7(6)1-2-13/h3-4H,1H2

• InChIKey:
• QSFVBRUYPUNIPH-UHFFFAOYSA-N

• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetonitrile, also known as 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetonitrile, is a useful research compound. Its molecular formula is C8H4ClF3N2 and its molecular weight is 220.58 g/mol. The purity is usually 95%.

Ethyl 5-(Quinolin-3-yl)thiophene-2-carboxylate

In Stock

• CAS RN:
• 1187164-10-8

• Formula:
• C16H13NO2S

• InChI:
• InChI=1S/C16H13NO2S/c1-2-19-16(18)15-8-7-14(20-15)12-9-11-5-3-4-6-13(11)17-10-12/h3-10H,2H2,1H3

• InChIKey:
• FDFJDHHJAFJRIX-UHFFFAOYSA-N

• Ethyl 5-(Quinolin-3-yl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C16H13NO2S and its molecular weight is 283.3 g/mol. The purity is usually 95%.

1-(4-fluorophenyl)-N-(2-methoxy-2-(thiophen-3-yl)ethyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 1705764-10-8

• Formula:
• C17H18FNO2S

• InChI:
• InChI=1S/C17H18FNO2S/c1-21-15(12-6-9-22-11-12)10-19-16(20)17(7-8-17)13-2-4-14(18)5-3-13/h2-6,9,11,15H,7-8,10H2,1H3,(H,19,20)

• InChIKey:
• CMXWTBYNILPTCP-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-N-(2-methoxy-2-(thiophen-3-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H18FNO2S and its molecular weight is 319.39. The purity is usually 95%.

2-(3,4-dimethoxyphenyl)-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide

In Stock

• CAS RN:
• 2549064-10-8

• Formula:
• C21H28N4O5

• InChI:
• InChI=1S/C21H28N4O5/c1-23-13-16(20(27)24(2)21(23)28)25-9-7-15(8-10-25)22-19(26)12-14-5-6-17(29-3)18(11-14)30-4/h5-6,11,13,15H,7-10,12H2,1-4H3,(H,22,26)

• InChIKey:
• KKCGSWSDBUVURL-UHFFFAOYSA-N

• 2-(3,4-dimethoxyphenyl)-N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]acetamide is a useful research compound. Its molecular formula is C21H28N4O5 and its molecular weight is 416.5 g/mol. The purity is usually 95%.

4-(2-Chloroethyl)-1,3,2-dioxathiolane 2-oxide

In Stock

• CAS RN:
• 1378464-10-8

• Formula:
• C4H7ClO3S

• InChI:
• InChI=1S/C4H7ClO3S/c5-2-1-4-3-7-9(6)8-4/h4H,1-3H2

• InChIKey:
• JQXQMWFXAIUQON-UHFFFAOYSA-N

• 4-(2-Chloroethyl)-1,3,2-dioxathiolane 2-oxide is a useful research compound. Its molecular formula is C4H7ClO3S and its molecular weight is 170.62 g/mol. The purity is usually 95%.

3-(1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride

In Stock

• CAS RN:
• 2094164-10-8

• Formula:
• C5H10Cl2N4O

• InChI:
• InChI=1S/C5H8N4O.2ClH/c10-5(2-6-3-5)4-1-7-9-8-4;;/h1,6,10H,2-3H2,(H,7,8,9);2*1H

• InChIKey:
• CBPUUKSGIWLOHP-UHFFFAOYSA-N

• 3-(1H-1,2,3-triazol-5-yl)azetidin-3-ol dihydrochloride is a useful research compound. Its molecular formula is C5H10Cl2N4O and its molecular weight is 213.06. The purity is usually 95%.

4-(2-Aminoethyl)-6-chloro-7-hydroxychromen-2-one;2,2,2-trifluoroacetic acid

• CAS RN:
• 1234064-10-8

• Formula:
• C13H11ClF3NO5

• InChI:
• InChI=1S/C11H10ClNO3.C2HF3O2/c12-8-4-7-6(1-2-13)3-11(15)16-10(7)5-9(8)14;3-2(4,5)1(6)7/h3-5,14H,1-2,13H2;(H,6,7)

• InChIKey:
• OGHPXKAKVMJGQH-UHFFFAOYSA-N

• 4-(2-Aminoethyl)-6-chloro-7-hydroxychromen-2-one;2,2,2-trifluoroacetic acid, also known as 4-(2-Aminoethyl)-6-chloro-7-hydroxychromen-2-one;2,2,2-trifluoroacetic acid, is a useful research compound. Its molecular formula is C13H11ClF3NO5 and its molecular weight is 353.7. The purity is usually 95%.